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Compound of Interest

Compound Name: 2,4-Dihydroxybenzophenone

Cat. No.: B1670367 Get Quote

An In-Depth Technical Guide to 2,4-Dihydroxybenzophenone (Benzophenone-1) in

Cosmetics and Sunscreens

Introduction: The Role of Benzophenones in
Photoprotection
Benzophenones are a class of aromatic ketones widely utilized for their ability to absorb

ultraviolet (UV) radiation.[1][2] This characteristic makes them invaluable in the cosmetics and

personal care industry, where they serve two primary functions: protecting product formulations

from photodegradation and, in some cases, protecting the skin from the harmful effects of sun

exposure.[1][3][4] 2,4-Dihydroxybenzophenone, also known as Benzophenone-1 (BP-1), is a

prominent member of this family.[5] It is primarily employed as a photostabilizer in products like

nail polishes, soaps, perfumes, and lotions to prevent the scents and colors from deteriorating

under UV light.[1][6] While historically used in a wide range of applications, recent toxicological

findings have fundamentally altered the safety profile and regulatory landscape of this

compound, a critical consideration for any formulator or researcher.

Section 1: Physicochemical Properties of
Benzophenone-1
Benzophenone-1 is a light yellow or white crystalline powder.[3][7] Its efficacy and formulation

compatibility are dictated by its physical and chemical characteristics. A summary of its key

properties is presented below.
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Property Value Reference(s)

Chemical Name
(2,4-dihydroxyphenyl)-

phenylmethanone
[5][8]

CAS Number 131-56-6 [5][6]

Molecular Formula C₁₃H₁₀O₃ [7][8]

Molecular Weight 214.22 g/mol [6][8]

Appearance
White to pale yellow crystalline

powder
[3][7][9]

Melting Point 142-147 °C [6][7][10]

Boiling Point ~409 °C at 760 mmHg [7]

Solubility

Insoluble in water; Soluble in

organic solvents such as

ethanol, acetone, methanol,

and ethyl acetate.[5][7]

[5][7]

UV Absorption Max (λmax)

Absorbs UV light between 290-

400 nm.[7] In ethanol, exhibits

a peak around 322 nm.[11]

[7][11]

Section 2: Mechanism of Action as a UV Absorber
The photoprotective capability of Benzophenone-1 stems from the unique arrangement of a

hydroxyl group ortho to the carbonyl group on one of the phenyl rings.[11] This configuration

facilitates a highly efficient mechanism for absorbing UV photons and dissipating the energy as

harmless heat, thereby preventing the energy from initiating degradative chemical reactions in

the product formulation.

The process involves the following steps:

UV Absorption: The molecule in its stable ground state (keto form) absorbs a UV photon,

promoting it to an electronically excited singlet state.
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Excited State Intramolecular Proton Transfer (ESIPT): In the excited state, a proton rapidly

transfers from the ortho hydroxyl group to the carbonyl oxygen. This creates an unstable,

high-energy enol tautomer.

Vibrational Relaxation & Intersystem Crossing: The excited enol form quickly loses energy

through non-radiative decay (vibrational relaxation) and can undergo intersystem crossing to

a triplet state.

Reverse Proton Transfer: The molecule rapidly reverts to its original keto form by transferring

the proton back to the hydroxyl group, releasing the absorbed energy as thermal energy

(heat).

This rapid, cyclical process allows a single molecule of Benzophenone-1 to absorb and

dissipate thousands of UV photons without undergoing permanent chemical change, making it

an effective photostabilizer.[2]
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Photoprotective Cycle of Benzophenone-1
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Mechanism of UV energy dissipation by Benzophenone-1.

Section 3: Formulation and Application
In cosmetic science, Benzophenone-1 is valued almost exclusively as a light stabilizer.[1][10]

Its role is to protect the integrity of the formulation itself, rather than to provide a primary

sunscreen effect for the skin.[1] It is incorporated into a wide variety of products to prevent

degradation of colors, fragrances, and active ingredients.[3][4][10]

Key applications include:

Nail Polishes and Enamels: Prevents colors from fading or yellowing upon exposure to

sunlight.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1670367?utm_src=pdf-body-img
https://www.cosmeticsinfo.org/ingredient/benzophenone-1/
https://www.chemimpex.com/products/26811
https://www.cosmeticsinfo.org/ingredient/benzophenone-1/
https://www.specialchem.com/cosmetics/inci-ingredients/benzophenone-1
https://www.nbinno.com/article/daily-chemical-raw-materials/role-benzophenone-1-modern-cosmetic-formulations-bg
https://www.chemimpex.com/products/26811
https://www.cosmeticsinfo.org/ingredient/benzophenone-1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fragrances (Perfumes, Lotions): Protects delicate fragrance compounds from breaking

down, which would alter the scent profile.

Soaps and Hair Products: Stabilizes colors and other light-sensitive ingredients.[1]

Plastics and Packaging: Used as a UV blocker in plastic packaging to prevent

photodegradation of both the container and its contents.

Due to its solubility in organic solvents, it is readily incorporated into the oil phase of emulsions

or solvent-based systems like nail lacquers.[7] However, its poor water solubility makes it

unsuitable for purely aqueous formulations without specific solubilization systems.

General Formulation Workflow

1. Raw Material QC
(BP-1, Solvents, etc.)

2. Solubilization
(Dissolve BP-1 in oil/solvent phase)

3. Compounding
(Combine phases, e.g., emulsification)

4. Stability Testing
(Photo, Thermal, pH)

5. Performance Testing
(Color/Fragrance Stability) 6. Final Product

Click to download full resolution via product page

Workflow for incorporating BP-1 into a cosmetic formulation.

Section 4: Analytical Methodology for Quantification
To ensure product quality and regulatory compliance, it is essential to accurately quantify the

concentration of Benzophenone-1 in a final formulation. High-Performance Liquid

Chromatography with UV detection (HPLC-UV) is the standard analytical method.[12][13]

Protocol: Quantification of Benzophenone-1 in a
Cosmetic Cream via HPLC-UV

Principle: The active compound is extracted from the cosmetic matrix using a suitable

organic solvent. The extract is then injected into an HPLC system where the compound is

separated from other matrix components on a C18 column and quantified by a UV detector

at its wavelength of maximum absorbance.

Reagents and Materials:
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Benzophenone-1 analytical standard (≥99% purity)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Ultrapure water (18.2 MΩ·cm)

Cosmetic cream sample containing BP-1

0.45 µm syringe filters (PTFE)

Instrumentation:

HPLC system with a quaternary pump, autosampler, and UV-Vis detector

Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

Analytical balance

Ultrasonic bath

Centrifuge

Procedure:

1. Standard Preparation: Accurately weigh ~10 mg of BP-1 standard and dissolve in 10 mL of

methanol to create a 1 mg/mL stock solution. Perform serial dilutions with mobile phase to

prepare a calibration curve (e.g., 1, 5, 10, 25, 50 µg/mL).

2. Sample Preparation:

Accurately weigh ~1.0 g of the cosmetic cream into a 50 mL centrifuge tube.

Add 20 mL of methanol.

Vortex for 2 minutes to disperse the sample.

Sonicate in an ultrasonic bath for 15 minutes to ensure complete extraction.
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Centrifuge at 4000 rpm for 10 minutes to separate excipients.

Carefully collect the supernatant. Filter through a 0.45 µm syringe filter into an HPLC

vial.

3. Chromatographic Conditions:

Mobile Phase: Acetonitrile:Water (70:30 v/v), isocratic

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Injection Volume: 10 µL

Detection Wavelength: 322 nm

4. Analysis: Inject the calibration standards followed by the sample preparations.

5. Calculation: Construct a linear regression curve from the peak areas of the standards.

Calculate the concentration of BP-1 in the sample extract from this curve and report the

final concentration in the cream as a percentage (w/w).
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Workflow for the quantification of Benzophenone-1.

Section 5: Safety, Toxicology, and Regulatory Status
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The safety profile of Benzophenone-1 has become a subject of intense scientific and regulatory

scrutiny. While previously considered safe for its intended use as a formulation stabilizer, recent

authoritative assessments have concluded otherwise.

European Union Regulatory Status
On April 1, 2025, the EU's Scientific Committee on Consumer Safety (SCCS) issued a final

opinion concluding that Benzophenone-1 is not safe when used as a light stabilizer in cosmetic

products.[14][15] This conclusion was based on two primary concerns:

Genotoxicity Potential: The SCCS reviewed available data, including new studies submitted

under REACH, and found sufficient evidence to indicate that Benzophenone-1 has genotoxic

potential.[14][15][16]

Endocrine Disrupting Properties: The committee confirmed that BP-1 is an endocrine-active

substance.[15][16] The evidence clearly demonstrates estrogenic activity and weak anti-

androgenic activity, observed both in vitro and in vivo.[14][15][16] Potential disruption of the

thyroid modality was also noted from in vitro studies.[17]

Due to the overriding concerns about genotoxicity, the SCCS did not assess newer studies

related to endocrine disruption in detail, as the genotoxicity potential alone was sufficient to

render the ingredient unsafe for use.[15][16]

Toxicological Profile
Beyond the SCCS opinion, numerous studies have investigated the endocrine-disrupting

effects of benzophenones.

Estrogenic Activity: Benzophenone-1 has been shown to possess higher estrogenic activity

than its more famous derivative, Benzophenone-3 (Oxybenzone).[18] Studies have

suggested it can stimulate the proliferation of estrogen receptor-positive cancer cells.[8][19]

Anti-Androgenic Activity: BP-1 is considered a potent anti-androgenic UV filter.[18] Research

has shown that chlorination of BP-1, which can occur in swimming pools, can result in

byproducts with significantly higher anti-androgenic activity than the parent compound.[20]

[21]
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These findings collectively highlight significant human health concerns, particularly regarding

hormonal pathways, which underpin the recent stringent regulatory conclusions in the

European Union.

Conclusion and Future Perspectives
2,4-Dihydroxybenzophenone (Benzophenone-1) is a chemically effective UV absorber that

has been widely used to stabilize cosmetic formulations. Its mechanism of action, based on

rapid keto-enol tautomerism, allows it to efficiently dissipate UV energy as heat. However, its

utility is now completely overshadowed by significant safety concerns.

The final opinion of the SCCS, declaring Benzophenone-1 unsafe for use in cosmetics due to

its genotoxic potential and endocrine-disrupting properties, represents a definitive turning point.

[14][15] For researchers, scientists, and drug development professionals, this means that the

use of Benzophenone-1 in new cosmetic and personal care product developments is

untenable, particularly for the EU market. The focus must now shift to identifying and validating

safer alternatives that can provide equivalent photostabilizing performance without the

associated toxicological risks. This regulatory action underscores the evolving standards of

consumer safety and the critical importance of continuous toxicological assessment for all

cosmetic ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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